Cas no 1181771-28-7 ([Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid)
[Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid
- 2-(Cyclopropyl(4-methoxybenzyl)amino)acetic acid
- AM90975
- [Cyclopropyl-(4-methoxybenzyl)amino]acetic acid
-
- Inchi: 1S/C13H17NO3/c1-17-12-6-2-10(3-7-12)8-14(9-13(15)16)11-4-5-11/h2-3,6-7,11H,4-5,8-9H2,1H3,(H,15,16)
- InChI Key: IVIXZUZGXAUIFY-UHFFFAOYSA-N
- SMILES: OC(CN(CC1C=CC(=CC=1)OC)C1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 257
- Topological Polar Surface Area: 49.8
[Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085812-500mg |
Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid |
1181771-28-7 | 500mg |
£442.00 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623233-1g |
N-cyclopropyl-N-(4-methoxybenzyl)glycine |
1181771-28-7 | 98% | 1g |
¥12867.00 | 2024-08-09 |
[Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on [Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid
Introduction to [Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic Acid (CAS No. 1181771-28-7)
[Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1181771-28-7, features a unique structural framework that combines a cyclopropyl group with a 4-methoxy-benzyl-amino side chain, linked to an acetic acid backbone. The intricate arrangement of these functional groups imparts distinct chemical properties, making it a promising candidate for various biochemical applications.
The cyclopropyl moiety is known for its stability and rigidity, which can influence the compound's interactions with biological targets. In contrast, the 4-methoxy-benzyl-amino group introduces a polar and hydrophilic character, enhancing solubility and binding affinity. These features make [Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid particularly interesting for drug design, where optimizing both lipophilicity and polar surface area is crucial.
Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. Studies have shown that the structure-activity relationships (SAR) of this compound can be effectively predicted using machine learning algorithms. These predictions are supported by experimental data, which has demonstrated that derivatives of [Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid exhibit significant pharmacological activity in vitro. For instance, modifications to the acetic acid backbone have been explored to enhance metabolic stability and bioavailability.
In the realm of medicinal chemistry, the 4-methoxy-benzyl-amino group serves as a versatile scaffold for further functionalization. Researchers have leveraged this flexibility to develop novel analogs with improved pharmacokinetic profiles. Notably, one such derivative has shown promise in preclinical studies as a potential therapeutic agent for neurological disorders. The cyclopropyl ring, while less frequently modified, plays a critical role in maintaining the compound's overall conformational integrity, which is essential for receptor binding.
The synthesis of [Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also allow for greater customization of the compound's structure. Recent patents highlight innovative synthetic routes that enhance scalability and cost-efficiency.
From a biological perspective, the pharmacological properties of this compound have been extensively studied. Initial assays revealed that it exhibits moderate affinity for certain enzyme targets, suggesting potential therapeutic applications in areas such as inflammation and pain management. Further investigation has focused on optimizing its bioavailability by modifying solubility-enhancing groups while preserving efficacy. The acetic acid moiety, in particular, has been scrutinized for its role in drug delivery systems.
The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like [Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid. By rapidly testing thousands of derivatives against biological assays, researchers can identify lead compounds with high precision. This approach has been instrumental in identifying novel scaffolds that build upon the core structure of this compound. The cyclopropyl group's stability under various conditions makes it an attractive feature for drug candidates that require long-term efficacy.
Future directions in research may explore the use of [Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid as a building block for more complex molecules. Its unique structural features could be exploited to develop drugs with enhanced target specificity or reduced side effects. Additionally, green chemistry principles may guide future synthetic strategies to minimize environmental impact while maintaining high yields and purity standards.
The growing interest in structure-based drug design underscores the importance of compounds like [Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid. By leveraging computational tools alongside experimental data, researchers can rapidly iterate on molecular structures to optimize their pharmacological profiles. The combination of traditional organic synthesis with modern biophysical techniques provides a robust framework for developing next-generation therapeutics.
1181771-28-7 ([Cyclopropyl-(4-methoxy-benzyl)-amino]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)